Cas no 922671-91-8 (methyl 4-{(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate)

• Product Name: methyl 4-{(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate
• CAS No: 922671-91-8
• MF: C₁₉H₁₈N₄O₄S₂
• MW: 430.500621318817
• CID: 5497609
• Update Time: 2025-06-09

methyl 4-{(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[5-[[[(4-methoxyphenyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]methyl]-, methyl ester
• methyl 4-{(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate

• Inchi： 1S/C19H18N4O4S2/c1-26-15-9-7-14(8-10-15)20-17(25)21-18-22-23-19(29-18)28-11-12-3-5-13(6-4-12)16(24)27-2/h3-10H,11H2,1-2H3,(H2,20,21,22,25)
• InChI Key： AXSNGIJTVVFDSD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC2=NN=C(NC(NC3=CC=C(OC)C=C3)=O)S2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate

Comprehensive Analysis of Methyl 4-{(5-{(4-Methoxyphenyl)carbamoylamino}-1,3,4-Thiadiazol-2-yl)Sulfanylmethyl}Benzoate (CAS No. 922671-91-8)

The compound methyl 4-{(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate (CAS No. 922671-91-8) is a sophisticated organic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a 1,3,4-thiadiazole core with a 4-methoxyphenyl urea moiety and a methyl benzoate group, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like methyl 4-{(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate has surged due to their versatility in medicinal chemistry. The 1,3,4-thiadiazole scaffold is known for its antimicrobial and antitumor properties, while the urea linkage enhances hydrogen-bonding interactions, critical for target binding. This dual functionality positions the compound as a candidate for enzyme inhibition studies, a hot topic in AI-driven drug design platforms.

Synthetic accessibility and scalability of CAS No. 922671-91-8 are frequently discussed in academic forums. Optimizing its synthesis via green chemistry principles—such as solvent-free reactions or catalytic methods—resonates with the global push for sustainable lab practices. Computational tools like molecular docking further predict its affinity for kinases or GPCRs, addressing common search queries about structure-activity relationships (SAR) in drug development.

From an industrial perspective, the methyl benzoate segment offers stability and lipophilicity, key for formulation development. Patent databases reveal growing interest in derivatives of this compound for crop protection, tying into debates on eco-friendly pesticides. Its sulfanylmethyl bridge also suggests potential in polymer chemistry, where sulfur-containing monomers improve material durability—a niche yet expanding research area.

Analytical characterization of methyl 4-{(5-{(4-methoxyphenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate typically involves HPLC-MS and NMR spectroscopy, techniques often searched by quality control professionals. Regulatory compliance, particularly under REACH and FDA guidelines, is another focal point, as stakeholders seek data on its environmental fate and toxicological profile.

In summary, CAS No. 922671-91-8 exemplifies the convergence of multidisciplinary research. Its structural complexity and functional diversity cater to evolving needs in biopharma, agrochemicals, and material science, making it a compelling case study for innovation in synthetic chemistry.